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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for the purification of 6-bromohex-2-yne, a key
intermediate in various organic syntheses. The protocols outlined below are based on
established chemical principles and practices for the purification of bromoalkynes.

Introduction

6-bromohex-2-yne is a bifunctional molecule containing both an alkyne and a bromoalkane
moiety, making it a valuable building block in the synthesis of more complex molecules. The
purity of this reagent is crucial for the success of subsequent reactions, as impurities can lead
to side reactions, lower yields, and complications in the purification of the final product. The
primary methods for purifying 6-bromohex-2-yne are extractive workup followed by either flash
column chromatography or distillation.

Physicochemical Properties

A summary of the key physicochemical properties of 6-bromohex-2-yne is provided in the
table below.
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Property Value Reference
Molecular Formula CeHoBr [1112]
Molecular Weight 161.04 g/mol [1][2]

CAS Number 55402-12-5 [1][2]
Appearance Not available

Boiling Point Not available

Storage Sealed in dry, 2-8°C [2]

Purification Workflow

The general workflow for the purification of crude 6-bromohex-2-yne involves an initial
extractive workup to remove aqueous-soluble impurities, followed by a more rigorous
purification technique such as flash chromatography or distillation to separate the desired
product from non-polar and closely related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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